Phosphine oxide, 1-naphthalenyldiphenyl-

• IUPAC Name: 1-diphenylphosphorylnaphthalene
• InChI: InChI=1S/C22H17OP/c23-24(19-12-3-1-4-13-19,20-14-5-2-6-15-20)22-17-9-11-18-10-7-8-16-21(18)22/h1-17H
• InChI Key: QPFFMCFXDHYNFR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)P(=O)(C2=CC=CC=C2)C3=CC=CC4=CC=CC=C43
• Molecular Formula: C22H17OP
• DSSTOX Substance ID: DTXSID30452331
• Molecular Weight: 328.3 g/mol
• CAS RN: 3095-33-8

Description

Phosphine oxide, 1-naphthalenyldiphenyl- is a phosphorus compound with the molecular formula C22H17OP. Phosphine oxides are phosphorus compounds with the formula OPX3. When X = alkyl or aryl, these are organophosphine oxides.

Synthesis Analysis

Phosphine oxides are typically produced by oxidation of organophosphines. The most widely used synthetic route for phosphine oxides is oxidation of their corresponding phosphine precursors. Various phosphine oxides are efficiently reduced by the use of a methylation reagent, followed by lithium aluminum hydride.

Molecular Structure Analysis

Phosphine oxides are tetrahedral compounds. They are usually prepared by oxidation of tertiary phosphines. The P-O bond is short and polar. According to molecular orbital theory, the short P–O bond is attributed to the donation of the lone pair electrons from oxygen p-orbitals to the antibonding phosphorus-carbon bonds.

Chemical Reactions Analysis

Phosphine oxides undergo various chemical reactions. For example, secondary phosphine oxides (SPOs) often undergo further oxidation, which enriches their chemistry. Various phosphine oxides are efficiently reduced by the use of a methylation reagent, followed by lithium aluminum hydride.

Physical And Chemical Properties Analysis

Phosphine oxide, 1-naphthalenyldiphenyl- has a molecular weight of 328.3435. The nature of the P–O bond was once hotly debated. Some discussions invoked a role for phosphorus-centered d-orbitals in bonding, but this analysis is not supported by computational analyses.

Mechanism of Action

The reactivity of phosphine oxides and the mechanism of the reduction are not always well understood. The simplest method to obtain phosphines is the reduction of phosphine oxides. The reduction can occur with retention or inversion of the stereogenic phosphorus atom depending on the nature of the reducing agent and the presence of additives.

Future Directions

Although many aminophosphine oxides (AmPOs) have already been discovered and developed over the past century, many opportunities nevertheless exist for further developments towards new extraction processes and new catalytic materials by fine tuning the electronic and steric properties of substituents on the central phosphorus atom.